4-butoxy-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide
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Description
4-butoxy-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C18H23NO3S and its molecular weight is 333.45. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Compounds with similar structures to 4-butoxy-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide have been explored for their synthetic routes and chemical properties. For instance, studies on hydroxamic acids and related derivatives highlight their role in plant defense mechanisms against pests and diseases, suggesting a potential area of application in developing pest-resistant crops or studying plant biochemistry (Niemeyer, 1988). Moreover, the synthesis and properties of ortho-linked polyamides based on similar ether-carboxylic acids or amines indicate the material science applications of such compounds, particularly in creating polymers with desirable thermal stability and solubility characteristics (Hsiao et al., 2000).
Biological Applications and Biochemical Research
The research into derivatives of thiophene and related compounds, such as the study on novel thieno[2,3-d][1,3]oxazin-4-ones, showcases their potential as inhibitors for enzymes like human leukocyte elastase, indicating a pathway for developing therapeutic agents (Gütschow & Neumann, 1998). This exemplifies the pharmaceutical and medicinal chemistry applications of structurally similar compounds, where modulation of biochemical pathways can lead to new drug discoveries.
Materials Science and Polymer Chemistry
The fabrication and characterization of chiral poly(3,4-ethylenedioxythiophene) derivatives for ascorbic acid determination illustrate the intersection of organic synthesis with materials science, offering a foundation for developing biosensors and other analytical tools (Dong et al., 2016). These applications demonstrate the potential of 4-butoxy-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide and related compounds in creating functional materials for biomedical and environmental monitoring.
Properties
IUPAC Name |
4-butoxy-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3S/c1-3-4-10-22-15-7-5-14(6-8-15)18(21)19-12-16(20)17-13(2)9-11-23-17/h5-9,11,16,20H,3-4,10,12H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTXCJCUTTZWNIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=C(C=CS2)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.